Cas no 134439-96-6 (1H-Pyrrole-3-carboxylicacid, 1-(phenylsulfonyl)-)

• Product Name: 1H-Pyrrole-3-carboxylicacid, 1-(phenylsulfonyl)-
• CAS No: 134439-96-6
• MF: C₁₁H₉NO₄S
• MW: 251.258461713791
• CID: 105944
• PubChem ID: 15150595
• Update Time: 2025-04-18

1H-Pyrrole-3-carboxylicacid, 1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 1-(phenylsulfonyl)-
• 1-(Phenylsulfonyl)-3-pyrrolecarboxylic acid
• 1-(benzenesulfonyl)pyrrole-3-carboxylic acid
• 1-(Phenylsulfonyl)-1H-pyrrole-3-carboxylic acid
• Z3234898651
• EN300-6764218
• 1-(Phenylsulfonyl)-1H-pyrrole-3-carboxylicacid
• 134439-96-6
• SB63460
• 1-(Benzenesulfonyl)-1H-pyrrole-3-carboxylic acid
• TS-00787
• AKOS015909300
• DTXSID10569113

• MDL： MFCD11977333
• Inchi： 1S/C11H9NO4S/c13-11(14)9-6-7-12(8-9)17(15,16)10-4-2-1-3-5-10/h1-8H,(H,13,14)
• InChI Key： VQNLMKHSUAPNMD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC(C(=O)O)=C1)(=O)=O

Computed Properties

• Exact Mass: 251.02522894g/mol
• Monoisotopic Mass: 251.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.8Ų